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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 4-Butoxy-3-
methoxybenzaldehyde, also known as Vanillin Butyl Ether, in fragrance formulations. Due to

the limited publicly available data on this specific molecule, the information presented herein is

supplemented with data from structurally related compounds, such as vanillin and its

derivatives, to provide a thorough and practical guide. The experimental protocols are provided

as standardized methods for the evaluation of this, and other, new fragrance ingredients.

Olfactory Profile and Applications
4-Butoxy-3-methoxybenzaldehyde is anticipated to possess a warm, sweet, and creamy

olfactory profile with distinct vanilla characteristics. The presence of the butoxy group, as

compared to the methoxy group in vanillin, is likely to impart a richer, slightly fruitier, and more

buttery nuance, potentially with reduced powdery notes. Its higher molecular weight suggests a

lower volatility than vanillin, which would contribute to its performance as a mid-to-base note in

a fragrance, enhancing longevity.

Potential Fragrance Applications:

Gourmand Fragrances: Its rich vanilla character makes it an excellent candidate for

gourmand compositions, blending well with notes of chocolate, coffee, caramel, and spices.
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Oriental and Floral-Oriental Fragrances: It can be used to add a sweet, balsamic depth to

oriental fragrances and to soften the floral notes in floral-oriental blends.

Fruity Fragrances: It can enhance the sweetness and ripeness of fruity notes, particularly red

fruits and orchard fruits.

Fixative and Blender: Due to its expected low volatility, it can act as a fixative, prolonging the

scent of other, more volatile ingredients. Its smooth character also makes it an effective

blender, harmonizing different notes within a composition.

Physicochemical and Safety Data
A summary of the available physicochemical and safety data for 4-Butoxy-3-
methoxybenzaldehyde is presented in Table 1.

Table 1: Physicochemical and Safety Properties of 4-Butoxy-3-methoxybenzaldehyde

Property Value Source

Molecular Formula C12H16O3 [PubChem][1]

Molecular Weight 208.25 g/mol [PubChem][1]

Appearance
Inferred: Colorless to pale

yellow liquid
N/A

XLogP3 2.5 [PubChem][1]

GHS Hazard Statements

H317: May cause an allergic

skin reaction.H319: Causes

serious eye irritation.

[PubChem][1]

Precautionary Statements

P261, P264, P272, P280,

P302+P352,

P305+P351+P338,

P333+P313, P337+P313,

P362+P364, P501

[PubChem][1]
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Handling Precautions: Based on the available safety data, it is recommended to handle 4-
Butoxy-3-methoxybenzaldehyde in a well-ventilated area, wearing appropriate personal

protective equipment, including gloves and safety glasses, to avoid skin and eye irritation.

Experimental Protocols
The following protocols are designed to systematically evaluate the performance of 4-Butoxy-
3-methoxybenzaldehyde as a fragrance ingredient.

Sensory Evaluation of Raw Material
Objective: To determine the olfactory profile of 4-Butoxy-3-methoxybenzaldehyde over time.

Materials:

4-Butoxy-3-methoxybenzaldehyde

Ethanol (perfumer's grade)

Glass beakers

Smelling strips

Panel of at least 5 trained sensory analysts

Protocol:

Prepare a 10% solution of 4-Butoxy-3-methoxybenzaldehyde in ethanol.

Dip a smelling strip into the solution for 2-3 seconds.

Allow the ethanol to evaporate for approximately 10-15 seconds.

Present the smelling strip to the sensory panel.

Panelists are to record their individual assessments of the odor profile at the following time

points:

Initial impression (Top note)
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After 15 minutes (Heart note)

After 1 hour (Heart to Base note transition)

After 4 hours (Base note)

After 24 hours (Dry-down)

Compile and analyze the descriptors provided by the panel to create a comprehensive

olfactory profile.
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Preparation
Evaluation

Analysis

Prepare 10% solution in Ethanol Dip smelling strip Evaporate solvent Initial Impression (Top)t=0 15 Minutes (Heart)
wait

Compile Descriptors

1 Hour (Heart/Base)
wait

4 Hours (Base)
wait

24 Hours (Dry-down)
wait

Create Olfactory Profile

Storage Conditions

Prepare 1% solution in 70:30 EtOH/H2O

Dispense into 3 sets of vials

40°C (Oven) 4°C (Fridge) Room Temp (Control)

Weekly Evaluation (4 weeks)
- Visual

- Olfactory

Compile Stability Report
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Sensory Evaluation

Apply 100µL of 1% solution to cotton swatch

Air dry for 30 minutes

1 hr

4 hr

Rate odor intensity (0-5)

8 hr

24 hr

48 hr

Plot Substantivity Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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